Cas no 866339-73-3 (6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866339-73-3
• MF: C₂₇H₂₃NO₅
• MW: 441.475227594376
• CID: 6016315
• PubChem ID: 2134992
• Update Time: 2025-07-17

6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• 6-[(4-methoxyphenyl)methyl]-8-(4-methylbenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• 6-(4-methoxybenzyl)-8-(4-methylbenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• F1602-0084
• 6-(4-methoxybenzyl)-8-(4-methylbenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 6-[(4-methoxyphenyl)methyl]-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• AKOS001830728
• 866339-73-3
• AB00674748-01

• Inchi： 1S/C27H23NO5/c1-17-3-7-19(8-4-17)26(29)22-16-28(15-18-5-9-20(31-2)10-6-18)23-14-25-24(32-11-12-33-25)13-21(23)27(22)30/h3-10,13-14,16H,11-12,15H2,1-2H3
• InChI Key： ICIDCDRMSBGWNU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 441.15762283g/mol
• Monoisotopic Mass: 441.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Comprehensive Analysis of 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one (CAS No. 866339-73-3)

The compound 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one (CAS No. 866339-73-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique quinoline core, combined with dioxino and benzoyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 866339-73-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural features, such as the methoxyphenyl and methylbenzoyl groups, contribute to its stability and reactivity, making it a versatile intermediate in synthetic pathways.

One of the most discussed topics in the context of quinoline derivatives is their role in pharmaceutical development. The 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one has been explored for its potential anti-inflammatory and antioxidant properties, aligning with the growing interest in natural product-inspired drug design. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and selectivity for specific biological targets.

From a synthetic perspective, the preparation of CAS No. 866339-73-3 involves multi-step reactions, often requiring catalyzed cross-coupling and cyclization techniques. The compound's dioxinoquinolinone framework presents both challenges and opportunities for chemists aiming to develop efficient and scalable synthesis routes. Recent publications have highlighted innovative methods to achieve higher yields and purity, addressing the needs of industrial and academic laboratories alike.

Beyond its pharmaceutical potential, 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one has also been studied for its photophysical properties. Its conjugated system and electron-rich moieties make it a candidate for organic electronics, such as light-emitting diodes (OLEDs) and sensors. This dual applicability in life sciences and material science underscores its interdisciplinary significance.

In conclusion, 6-(4-methoxyphenyl)methyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one (CAS No. 866339-73-3) represents a fascinating example of modern chemical innovation. Its diverse applications, from drug discovery to advanced materials, highlight its value in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for breakthroughs in multiple disciplines.